molecular formula C21H23N5O2 B2702194 2-(4-(3-(indolin-1-yl)-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one CAS No. 1172753-88-6

2-(4-(3-(indolin-1-yl)-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one

Cat. No.: B2702194
CAS No.: 1172753-88-6
M. Wt: 377.448
InChI Key: NAOOPUUZLYIDIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-(3-(indolin-1-yl)-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H23N5O2 and its molecular weight is 377.448. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

  • Synthesis of Novel Derivatives : A study by Arsen'eva and Arsen'ev (2009) explored the synthesis of new derivatives by reacting 8-hydroxy-1,3-dimethyl-4H-cyclohepta[c]furan-4-one with arylidenemalononitriles, leading to the formation of condensed 2-amino-4H-pyrans. The reaction with 3-(dicyanomethylene)indolin-2-ones yielded spirocyclic 2-amino-4H-pyrans (Arsen'eva & Arsen'ev, 2009).

  • Structural Studies of Heterocycles : Fadda et al. (2012) worked on synthesizing various derivatives involving the compound, focusing on pyrazole, pyridine, and pyrimidine derivatives. They characterized these compounds using elemental analyses and spectral data (Fadda, Etman, El-Seidy, & Elattar, 2012).

Biological Activities

  • Antimicrobial Evaluation : Mohamed and El-Sayed (2019) synthesized novel antipyrine derivatives that included elements of this compound and evaluated them for antimicrobial activities against Gram-positive and Gram-negative bacteria (Mohamed & El-Sayed, 2019).

  • Cancer Research : Research on pyrazolopyrimidines derivatives by Rahmouni et al. (2016) included studies on their potential as anticancer and anti-5-lipoxygenase agents. These compounds were tested for cytotoxic activities against cancer cell lines (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).

Chemical Reactions and Properties

  • Reactivity Studies : Ahmed et al. (2002) explored the reactivity of a related compound, resulting in the formation of new oxopyrazolinylpyridines and related pyridopyrimidines and pyridotriazines (Ahmed, Kandeel, Abbady, & Youssef, 2002).

  • Synthesis of Fused Heterocyclic Systems : Mahmoud, El-Bordany, and Elsayed (2017) worked on the synthesis of various fused oxazine derivatives, expecting them to have significant chemical and pharmacological activities (Mahmoud, El-Bordany, & Elsayed, 2017).

Crystallographic and Structural Analysis

  • X-ray Crystallographic Studies : Sharma et al. (2016) conducted syntheses via green routes and performed single-crystal X-ray structural investigations on spiro[indolin-2-one-3,4'-pyrano[2,3-c]pyrazole] derivatives, providing detailed information on their spectral behaviors and solid-state supramolecular architectures (Sharma, Brahmachari, Kant, & Gupta, 2016).

Properties

IUPAC Name

2-[4-[3-(2,3-dihydroindol-1-yl)-3-oxopropyl]-3,5-dimethylpyrazol-1-yl]-4-methyl-1H-pyrimidin-6-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23N5O2/c1-13-12-19(27)23-21(22-13)26-15(3)17(14(2)24-26)8-9-20(28)25-11-10-16-6-4-5-7-18(16)25/h4-7,12H,8-11H2,1-3H3,(H,22,23,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NAOOPUUZLYIDIM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=O)NC(=N1)N2C(=C(C(=N2)C)CCC(=O)N3CCC4=CC=CC=C43)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

377.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.